2-Amino-3-chloro-6-methoxypyridine
Overview
Description
2-Amino-3-chloro-6-methoxypyridine is an important organic intermediate. It can be used in agrochemical, pharmaceutical, and dyestuff fields . Its molecular formula is C6H7ClN2O .
Synthesis Analysis
The synthesis of 2-Amino-3-chloro-6-methoxypyridine involves several steps. The process includes neutralizing 2,3-diamino-6-methoxy pyridine dihydrochloride . It also undergoes regioselective metallation using various lithium alkylamides, temperatures, and solvents (THF and ether) .Molecular Structure Analysis
The molecular structure of 2-Amino-3-chloro-6-methoxypyridine can be represented by the InChI string 1S/C6H7ClN2O/c1-10-5-3-2-4 (8)6 (7)9-5/h2-3H,8H2,1H3 .Chemical Reactions Analysis
The chemical reactions involving 2-Amino-3-chloro-6-methoxypyridine are complex and varied. For example, it can participate in Suzuki–Miyaura coupling reactions .Physical And Chemical Properties Analysis
2-Amino-3-chloro-6-methoxypyridine is a solid substance . It has a molecular weight of 158.59 . Its melting point is between 46-50 °C .Scientific Research Applications
Synthesis of 2-Pyridones
Field: Organic Chemistry
Results: The synthesis of 2-pyridones has been achieved with good-to-high yields, demonstrating the versatility of 2-Amino-3-chloro-6-methoxypyridine as a starting material .
Biological Activity
Field: Biochemistry
Results: The synthesized molecules showed satisfactory IC50 indices, indicating potent biological activity .
Fluorescent Materials
Field: Material Science
Results: The resulting materials displayed promising fluorescent properties, which could be applied in various scientific and industrial fields .
Dyes and Pigments
Field: Chemical Engineering
Results: New dyes with desired properties and stability have been developed, expanding the range of available pigments for industrial use .
Medicinal Chemistry
Field: Pharmacology
Results: Some of the synthesized compounds have shown promise in preclinical trials, indicating potential for further drug development .
Analytical Chemistry
Field: Analytical Chemistry
Results: The spectroscopic analysis provided detailed insights into the molecular structure and bonding, which is crucial for the development of analytical methods .
Safety and Hazards
properties
IUPAC Name |
3-chloro-6-methoxypyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O/c1-10-5-3-2-4(7)6(8)9-5/h2-3H,1H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAXPRXMMTWDYFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00698502 |
Source
|
| Record name | 3-Chloro-6-methoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00698502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-chloro-6-methoxypyridine | |
CAS RN |
742070-73-1 |
Source
|
| Record name | 3-Chloro-6-methoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00698502 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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